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Compound of Interest

Compound Name: Cyanine7.5 carboxylic

Cat. No.: B12377982

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of
Cyanine7.5 carboxylic acid in dimethyl sulfoxide (DMSO). This document consolidates
available data, presents experimental protocols for the preparation of stock solutions, and
offers visual diagrams to illustrate key processes and concepts.

Core Topic: Solubility of Cyanine7.5 Carboxylic Acid
in DMSO

Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye frequently utilized in in-
vivo imaging applications. Its solubility in appropriate solvents is a critical factor for its effective
use in labeling and imaging studies. While many sources qualitatively describe Cyanine7.5
carboxylic acid as soluble in organic solvents like DMSO, precise quantitative data is not
always readily available. This guide aims to provide clarity on this topic by presenting both
gualitative and quantitative information for Cyanine7.5 and related cyanine dyes.

Data Presentation: Solubility of Cyanine Dyes in
DMSO

The following table summarizes the solubility of Cyanine7.5 carboxylic acid and structurally
similar cyanine dyes in DMSO. This comparative data allows researchers to infer the potential
solubility range and select appropriate concentrations for their experimental needs.
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Compound Solvent Solubility Source
Cyanine7.5 carboxylic ) )

) DMSO Soluble Lumiprobe, Interchim
acid
Cy7 DMSO Approx. 10 mg/mL Cayman Chemical[1]
sulfo-Cyanine7 )

) ) DMSO 0.10 M (76 g/L) Lumiprobe[2]
carboxylic acid
sulfo-Cy7 carboxylic 62.5 mg/mL (requires
DMSO MedchemExpress

acid TEA

sonication)

Note: The presence of sulfonate groups ("sulfo”) generally increases the hydrophilicity of the

molecule, which can significantly impact its solubility profile in both agueous and organic

solvents.

Experimental Protocol: Preparation of a Cyanine7.5
Carboxylic Acid Stock Solution in DMSO

This section details a standardized protocol for the preparation of a stock solution of

Cyanine7.5 carboxylic acid in DMSO. Adherence to this protocol is crucial for obtaining a

clear, usable solution for subsequent experiments.

Materials:

Vortex mixer

Procedure:

Cyanine7.5 carboxylic acid (solid powder)

Pipettes and sterile microcentrifuge tubes

Anhydrous or high-purity Dimethyl Sulfoxide (DMSOQO)

Ultrasonic bath (optional, but recommended)
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» Equilibration: Allow the vial of Cyanine7.5 carboxylic acid powder to reach room
temperature before opening to prevent condensation of moisture.

e Weighing: Accurately weigh the desired amount of Cyanine7.5 carboxylic acid powder.

e Solvent Addition: Add the calculated volume of high-purity DMSO to the powder to achieve
the target concentration. It is advisable to start with a concentration at or below the known
solubility of related compounds (e.g., 10 mg/mL for Cy7).

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o If the solid does not fully dissolve, place the vial in an ultrasonic bath for 5-10 minute
intervals until the solution is clear. The use of gentle heating (30-40°C) can also aid in
dissolution but should be used with caution to avoid degradation of the dye.

o Storage: Store the resulting stock solution at -20°C, protected from light. To minimize freeze-
thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the step-by-step process for preparing a stock solution of
Cyanine7.5 carboxylic acid in DMSO.
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Caption: Workflow for preparing a Cyanine7.5 carboxylic acid DMSO stock solution.

Factors Influencing Solubility

This diagram outlines the key factors that can influence the solubility of Cyanine7.5 carboxylic
acid in DMSO.
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Caption: Key factors affecting the solubility of Cyanine7.5 carboxylic acid in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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